Cas no 19495-02-4 (1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-)

1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)- structure
19495-02-4 structure
Product Name:1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-
CAS No:19495-02-4
MF:C14H10BrNS
MW:304.204901218414
CID:172390
PubChem ID:167819
Update Time:2025-04-19

1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-
    • 1-bromo-4-[4-(isothiocyanatomethyl)phenyl]benzene
    • 4-Bromo-4'-isothiocyanatomethyl-1,1'-biphenyl
    • 1,1'-Biphenyl, 4-bromo-4'-isothiocyanatomethyl-
    • 4-bromo-4'-(isothiocyanatomethyl)biphenyl
    • 4-Bromo-4'-biphenylmethylisothiocyanate
    • DTXSID00173147
    • 19495-02-4
    • 4-Bromo-4/'-isothiocyanatomethyl-1,1/'-biphenyl
    • Inchi: 1S/C14H10BrNS/c15-14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-16-10-17/h1-8H,9H2
    • InChI Key: XPBFXCGRVDYVDO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(CN=C=S)=CC=1

Computed Properties

  • Exact Mass: 302.9718
  • Monoisotopic Mass: 302.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 420.2°Cat760mmHg
  • Flash Point: 207.9°C
  • Refractive Index: 1.621
  • PSA: 12.36
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